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Compound of Interest

Compound Name: Cyclohexanecarbonyl chloride

Cat. No.: B031017

An In-depth Technical Guide to
Cyclohexanecarbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Nomenclature

Cyclohexanecarbonyl chloride is a key reagent in organic synthesis, particularly valued for
its role as an acylating agent in the production of pharmaceuticals and other fine chemicals.[1]
Its precise identification is crucial for regulatory compliance, safety, and scientific accuracy.

» IUPAC Name: cyclohexanecarbonyl chloride[2]
« CAS Number: 2719-27-9[3][4][5][6]

Synonyms for this compound include Cyclohexanecarboxylic acid chloride, Hexahydrobenzoyl
chloride, and Cyclohexanoyl chloride.[1][3][6]

Physicochemical and Spectral Data

A comprehensive understanding of the physicochemical properties of cyclohexanecarbonyl
chloride is essential for its handling, application in reactions, and for purification processes.

Table 1: Physicochemical Properties
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Property Value Reference
Molecular Formula C7H11CIO [2][41[6]
Molecular Weight 146.61 g/mol [2][4]
Appearance Clear, co.IorI.ess to straw-
colored liquid
Density 1.096 g/mL at 25 °C
Boiling Point 184 °C
Flash Point 66 °C (150.8 °F)
Refractive Index n20/D 1.469
Water Solubility Hydrolyzes
Sensitivity Moisture Sensitive

Table 2: Spectral Data

Technique Key Peaks/Signals Reference

3 (ppm): 2.735, 2.091, 1.799,

'H NMR (400 MHz, CDCls) [7]
1.66, 1.31, 1.26
Major fragments (m/z): 111,

Mass Spectrum (EI) 83 55 [7]8]

Characteristic C=0 stretch for
IR Spectrum ] [9]
acyl chloride

Key Synthetic Applications and Protocols

Cyclohexanecarbonyl chloride is a versatile synthetic intermediate. Its primary utility lies in
acylation reactions, where the cyclohexanecarbonyl moiety is introduced into a target molecule.

General Reactivity: Nucleophilic Acyl Substitution
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The high reactivity of the acyl chloride functional group is due to the electron-withdrawing
nature of both the chlorine and oxygen atoms, making the carbonyl carbon highly electrophilic.
It readily reacts with nucleophiles, substituting the chloride, which is an excellent leaving group.

General Reactivity of Cyclohexanecarbonyl Chloride
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Caption: Nucleophilic acyl substitution using cyclohexanecarbonyl chloride.

Experimental Protocol 1: Synthesis of
Cyclohexanecarbonyl Chloride

This protocol details the synthesis of the title compound from cyclohexanecarboxylic acid using
thionyl chloride.

Materials:
¢ Cyclohexanecarboxylic acid

e Thionyl chloride (SOCI2)
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Benzene (or another inert solvent like dichloromethane)

n-dodecane (as an internal standard for GC analysis, optional)

Methanol

Triethylamine

Equipment:

Round-bottom flask

e Reflux condenser

o Dean-Stark water separator

e Magnetic stirrer and stir bar

e Heating mantle

o Gas chromatograph (for analysis)
Procedure:

o To areactor equipped with a condenser and a Dean-Stark water separator, add a solution of
cyclohexanecarboxylic acid (e.g., 6.95 g, 0.054 mol) in benzene (90 mL).[4]

o Heat the mixture to distill off approximately 25 mL of benzene under a nitrogen atmosphere
to create anhydrous conditions.[4]

e Cool the reaction mixture to room temperature.[4]
» Slowly add thionyl chloride (e.g., 6.0 mL, 0.082 mol).[4] The reaction can be exothermic.

o Heat the mixture to reflux and maintain for 1-3 hours.[10] The completion of the reaction can
be monitored by the cessation of gas (SO2 and HCI) evolution.[10]

 After the reaction is complete, excess thionyl chloride and the solvent can be removed by
distillation.[10]
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o For analytical purposes, a small aliquot of the reaction mixture can be taken and reacted with
methanol containing a small amount of triethylamine to form methyl cyclohexanecarboxylate,
which can be analyzed by GC to determine yield and purity.[4] Conversion rates exceeding
99% are achievable with this method.[4]

Experimental Protocol 2: Use in Drug Synthesis -
Preparation of Praziquantel

A significant application of cyclohexanecarbonyl chloride in the pharmaceutical industry is in
the synthesis of Praziquantel, an anthelmintic drug.[5] This protocol outlines a key acylation
step in one of the synthetic routes to Praziquantel.

Materials:

1-aminomethyl-1,2,3,4-tetrahydroisoquinoline intermediate

Cyclohexanecarbonyl chloride

A suitable aprotic solvent (e.g., dichloromethane)

A base (e.g., potassium carbonate, triethylamine)
Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Procedure:

¢ Dissolve the 1-aminomethyl-1,2,3,4-tetrahydroisoquinoline intermediate (1 equivalent) in dry
dichloromethane in a round-bottom flask.[11]

e Add a base such as potassium carbonate (2 equivalents) to the mixture.[11]
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 Stir the mixture at room temperature.

e Slowly add a solution of cyclohexanecarbonyl chloride (1.2 equivalents) in
dichloromethane to the reaction mixture.[11]

« Continue stirring the mixture at room temperature for several hours (e.g., 10 hours) until the
reaction is complete (monitor by TLC or LC-MS).[11]

« Upon completion, quench the reaction with a saturated solution of ammonium chloride
(NHaCl).[11]

o Separate the organic layer, and extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous magnesium sulfate (MgSQa4), and remove
the solvent under reduced pressure to yield the acylated product.[11] This intermediate is
then taken forward in subsequent steps to yield Praziquantel.

Workflow and Logical Relationships

The role of cyclohexanecarbonyl chloride as a critical building block in multi-step synthesis is
best illustrated through a workflow diagram.
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Synthetic Workflow: Cyclohexanecarbonyl Chloride in Praziquantel Synthesis
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Caption: Role of cyclohexanecarbonyl chloride in Praziquantel synthesis.
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Safety and Handling

Cyclohexanecarbonyl chloride is a corrosive and moisture-sensitive compound that requires
careful handling.

o Hazards: Causes severe skin burns and eye damage.[2] It is harmful if swallowed and
irritating to the respiratory system.[12] The compound is a lachrymator.

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[12] A vapor respirator should be used in case of insufficient ventilation.
[13]

» Handling: Handle in a well-ventilated area, preferably in a fume hood. Keep away from
moisture, heat, sparks, and open flames.[14][15] Ground all equipment to prevent static
discharge.[13]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, often
under an inert atmosphere (e.g., nitrogen).[14][15]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[12] After skin contact, wash immediately with plenty of soap and water.[12] If
inhaled, remove to fresh air.[13] If swallowed, do NOT induce vomiting and seek immediate
medical attention.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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